Cas no 73855-68-2 ( )

• Product Name: &nbsp
• CAS No: 73855-68-2
• MF: C₁₅H₂₈N₂O
• MW: 252.395624160767
• CID: 978576
• PubChem ID: 52654
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-[3-(1,3,3a,4,5,6,7,7a-octahydroisoindol-2-yl)propyl]morpholine
• 1H-Isoindole, octahydro-2-(3-(4-morpholinyl)propyl)-
• 1H-Isoindole, octahydro-2-[3-(4-morpholinyl)propyl]-
• 2-(3-morpholino-propyl)-(3ar,7ac)-octahydro-isoindole
• 8-(3-Morpholinopropyl)-8-azabicyclo(4.3.0)nonane
• 8-(3-Morpholinopropyl)-8-azabicyclo[4.3.0]nonane
• 8-AZABICYCLO(4.3.0)NONANE, 8-(3-MORPHOLINOPROPYL)-
• 8-Azabicyclo[4.3.0]nonane, 8-(3-morpholinopropyl)-
• AC1L1DBN
• BRN 0006115
• NSC-220118
• DTXSID60994996
• NSC220118
• NSC 220118
• 73855-68-2
• 4-27-00-00414 (Beilstein Handbook Reference)
• 2-[3-(Morpholin-4-yl)propyl]octahydro-1H-isoindole
• WLN: T56 CNTJ C3- AT6N DOTJ
•  

• Inchi： 1S/C15H28N2O/c1-2-5-15-13-17(12-14(15)4-1)7-3-6-16-8-10-18-11-9-16/h14-15H,1-13H2
• InChI Key： RIRPALZBRVUNDU-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCN1CC2CCCCC2C1

Computed Properties

• Exact Mass: 252.22034
• Monoisotopic Mass: 252.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• PSA: 15.71
• LogP: 1.70650